Cas no 921508-57-8 (2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
• CAS No: 921508-57-8
• MF: C₂₀H₂₃N₅O₃S₂
• MW: 445.558321237564
• CID: 6321703
• PubChem ID: 18567774
• Update Time: 2025-07-19

2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
• F2096-1409
• 2-{2-[(cyclopentylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
• 2-(2-(3-cyclopentylureido)thiazol-4-yl)-N-(6-ethoxybenzo[d]thiazol-2-yl)acetamide
• 921508-57-8
• AKOS004945351
• 2-[2-(cyclopentylcarbamoylamino)-1,3-thiazol-4-yl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide

• Inchi： 1S/C20H23N5O3S2/c1-2-28-14-7-8-15-16(10-14)30-20(23-15)24-17(26)9-13-11-29-19(22-13)25-18(27)21-12-5-3-4-6-12/h7-8,10-12H,2-6,9H2,1H3,(H,23,24,26)(H2,21,22,25,27)
• InChI Key： ZRJWPFKRZPUQCK-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=NC3C=CC(=CC=3S2)OCC)=O)N=C1NC(NC1CCCC1)=O

Computed Properties

• Exact Mass: 445.12423196g/mol
• Monoisotopic Mass: 445.12423196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 162Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 921508-57-8 and Product Name: 2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide

The compound with the CAS number 921508-57-8 and the product name 2-{2-(cyclopentylcarbamoyl)amino-1,3-thiazol-4-yl}-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates multiple pharmacophoric elements, including thiazole and benzothiazole rings, which are well-documented for their role in modulating various biological pathways.

Recent research in the domain of pharmaceutical chemistry has highlighted the importance of designing molecules with multiple functional groups to enhance their binding affinity and selectivity towards target enzymes or receptors. The presence of a cyclopentylcarbamoyl moiety in the molecular structure suggests a potential for favorable pharmacokinetic properties, such as improved solubility and metabolic stability. This feature is particularly crucial in drug development, where oral bioavailability and resistance to enzymatic degradation are key factors determining a drug's efficacy.

The 1,3-thiazole core is a well-established scaffold in medicinal chemistry, known for its broad spectrum of biological activities. It has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. In particular, derivatives of thiazole have shown promise in inhibiting enzymes involved in cancer cell proliferation and survival. The specific substitution pattern in this compound, including the 6-ethoxy-1,3-benzothiazol-2-yl group, further tailors its interaction with biological targets. This substitution pattern may enhance the compound's ability to modulate signaling pathways associated with diseases such as cancer and inflammation.

Moreover, the acetamide moiety at the N-terminal position of the molecule introduces a polar functional group that can improve water solubility, which is essential for drug formulation and delivery. The combination of these structural features makes this compound a promising candidate for further investigation in preclinical studies. Current research efforts are focused on evaluating its potential as an inhibitor of kinases and other enzymes implicated in chronic diseases.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several target enzymes relevant to cancer progression. Notably, it has shown potential in suppressing the activity of tyrosine kinases, which are aberrantly activated in many cancers. The mechanism of action appears to involve interference with critical signaling cascades that regulate cell growth and survival. Preliminary data also suggest that this compound may induce apoptosis in cancer cell lines while exhibiting minimal toxicity towards normal cells.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic framework efficiently. These synthetic strategies not only enhance the scalability of production but also allow for structural modifications to optimize biological activity.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions between this compound and its target proteins. These studies provide valuable insights into the key residues involved in binding and help rationalize the observed biological activity. By integrating experimental data with computational predictions, researchers can refine the molecular design to improve potency and selectivity.

The pharmacokinetic profile of this compound is another area of active investigation. In vivo studies using animal models have provided initial insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The results suggest that the compound exhibits moderate bioavailability following oral administration and undergoes biotransformation via Phase II metabolic pathways. Understanding these pharmacokinetic parameters is essential for optimizing dosing regimens and minimizing potential side effects.

Future directions in research will focus on exploring derivative compounds generated by modifying specific functional groups within the molecular framework. By systematically altering substituents such as the cyclopentylcarbamoyl moiety or the ethoxy group on the benzothiazole ring, researchers aim to identify analogs with enhanced potency or reduced toxicity profiles. Additionally, exploring alternative synthetic routes may contribute to more cost-effective production methods suitable for large-scale manufacturing.

The broader significance of this compound lies in its potential contribution to addressing unmet medical needs associated with chronic diseases like cancer and inflammation-related disorders. As our understanding of disease mechanisms advances, compounds like this one offer hope for developing targeted therapies that can modulate disease progression effectively while minimizing systemic side effects.